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Compound of Interest

Compound Name: 1-Oxaspiro[4.4]nonan-6-amine
CAS No.: 951164-20-8; 951207-57-1
Cat. No.: B2743395

Get Quote

. J

Executive Summary: Immediate Action Card

Status: Research Chemical / Hazardous Intermediate Primary Hazard: Corrosive/lrritant
(Amine functional group), Combustible. Critical Incompatibility:DO NOT mix with strong acids
(exothermic reaction) or oxidizing agents.
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Scenario Immediate Action

Absorb with inert material (vermiculite/sand).
Small Spill (< 100 mL) DO NOT use paper towels (fire risk if oxidizers

present).

_ Wash immediately with soap and water for 15
Skin Contact ) )
minutes. Amine burns can be delayed.[1]

Organic Alkaline Waste (Non-Halogenated).

Disposal Stream ) ]
Never dispose of down the drain.

Store under inert atmosphere (Nitrogen/Argon)
Storage to prevent amine oxidation and carbonate

formation.

Chemical Profile & Hazard Identification

Understanding the structural reactivity is prerequisite to safe disposal. 1-Oxaspiro[4.4]nonan-
6-amine combines a basic amine with a spirocyclic ether core.

CAS Number: 951207-57-1[2][3]

Molecular Formula: CsH1sNO[4]

Molecular Weight: 141.21 g/mol [3][4]

Structure: A spiro[4.4]nonane system containing one oxygen atom (ether) and one amine
group.

Functional Group Analysis for Disposal

o Primary/Secondary Amine: The nitrogen center renders the compound basic (

). It will react vigorously with acids and acid chlorides.

o Cyclic Ether: While spiro-ethers are generally more stable than open-chain ethers, long-term
storage can theoretically form peroxides. Test for peroxides if the container has been aged
>12 months before disposal.
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 Lipophilicity: The spiro-hydrocarbon scaffold increases lipophilicity, meaning it may penetrate
skin easier than simple aliphatic amines.

GHS Classification (Derived from Structural Analogs):

H314/H315: Causes skin irritation/burns.[5]

H318/H319: Causes serious eye damage/irritation.

H302: Harmful if swallowed.[6]

H411: Toxic to aquatic life with long-lasting effects.[7]

Pre-Disposal Segregation & Storage

Improper segregation is the leading cause of waste-container accidents.

The Golden Rule: Segregate 1-Oxaspiro[4.4]nonan-6-amine into the Basic Organic Waste
stream.

Caompatibility Matrix
Chemical Class Compatibility Consequence of Mixing

Violent exothermic reaction;
Strong Acids (HCI, H2S0a4) INCOMPATIBLE potential boiling/splattering of

waste.[5]

o ) Fire/Explosion hazard. Amines
Oxidizers (H202, Nitrates) INCOMPATIBLE ) o
are easily oxidized.

Amines can react with alkyl

halides (alkylation) over time,
Halogenated Solvents (DCM) CAUTION ) )

generating heat. Segregate if

possible.

Miscible/Soluble. Ensure pH
Aqueous Solutions Compatible remains basic (>10) to prevent

precipitation or salt formation.
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Disposal Workflows
A. Liquid Waste Decision Tree

Use this workflow to determine the correct waste canister for reaction mixtures or stock

solutions.

Waste: 1-Oxaspiro[4.4]Jnonan-6-amine

(Liquid/Solution)

Does the mixture contain
Halogenated Solvents (DCM, Chloroform)?

Yes No

Is the mixture Acidic? Stream B: Non-Halogenated Organic Waste

(Label: Basic/Amine)

Yes

Neutralize slowly with |
Dilute Base (NaOH) to pH > 8

Stream A: Halogenated Organic Waste

(Label: Basic/Amine)

Click to download full resolution via product page

Figure 1: Decision logic for liquid waste segregation. Note that while amines can be disposed
of in halogenated waste, keeping them separate (Stream B) is preferred to prevent slow

alkylation reactions.

B. Solid Waste & Contaminated Debris

¢ Items: Syringes, gloves, paper towels, weighing boats.
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e Protocol:
o Double Bag: Place contaminated solids in a clear polyethylene bag (4 mil thickness).
o Label: "Solid Waste - Contaminated with Organic Amines."

o Sharps: Needles used with this compound must go into a rigid biohazard/sharps container,
not trash.

C. Empty Container Disposal (Triple Rinse)

Do not discard the original bottle in the trash until it is legally "RCRA Empty."

¢ Rinse 1: Add solvent (Ethanol or Acetone) to 10% volume. Cap and shake. Pour rinsate into
Liquid Waste Stream B.

e Rinse 2: Repeat with water. Pour into Liquid Waste Stream B.
» Rinse 3: Repeat with Acetone. Pour into Liquid Waste Stream B.
» Deface Label: Cross out the chemical name and write "EMPTY."

e Discard: Place uncapped bottle in glass recycling or trash depending on facility rules.

Spill Response Protocol

Scenario: A 500mL bottle drops and shatters in the lab aisle.

2. PPE UP
Nitrile gloves (double),
Goggles, Lab Coat.
Resp. protection if fumes strong.

1. ALERT 3. CONTAIN 4. ABSORB 5. COLLECT 6. DECON
Circle spill with —®| Cover with Vermiculite or Scoop into sealable bucket. Scrub area with mild

absorbent socks/sand. Clay litter. Wait 5 mins. Label 'Hazardous Debris'. detergent & water.

Notify personnel.
Evacuate immediate area.

Click to download full resolution via product page
Figure 2: Step-by-step spill response workflow.
Technical Note on Absorbents:

e Recommended: Vermiculite, Diatomaceous earth, Sand.[8]
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» Prohibited: Sawdust or paper towels (unless incinerated immediately). Amines can react with
cellulose or trapped oxidizers in organic material to create fire hazards.

Regulatory Compliance & Documentation

For industrial or large-scale disposal (kg scale), you must adhere to local regulations (e.g.,
RCRA in the US).

e Waste Codes (RCRA - USA):
o This specific compound is not P-listed or U-listed by specific name.
o D001 (Ignitable): Applicable if the flash point is < 60°C (verify specific batch data).
o D002 (Corrosive): Applicable if it is an aqueous solution with pH > 12.5.

o Destruction Method: The preferred method is Incineration in a permitted hazardous waste
incinerator equipped with a scrubber (to neutralize Nitrogen Oxides, NOx, generated during
combustion).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. 1-Oxaspiro[4.4]nonan-6-amine|CAS 951207-57-1 [benchchem.com]

. 1784613-12-2|1-Oxaspiro[4.4]nonan-4-amine|BLD Pharm [bldpharm.com]
. fishersci.com [fishersci.com]

. assets.greenbook.net [assets.greenbook.net]

. echemi.com [echemi.com]

. international.skcinc.com [international.skcinc.com]

°
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. 1-Oxa-6-azaspiro[4.4]nonane | C7TH13NO | CID 71650872 - PubChem
[pubchem.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Operational Guide: Proper Disposal of 1-
Oxaspiro[4.4]nonan-6-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2743395/docs#operational-guide-proper-disposal-of-
1-oxaspiro-4-4-nonan-6-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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